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Compound of Interest

(2,4-Difluoro-5-iodo-phenyl)-
Compound Name:
methanol

Cat. No.: B1454808

(2,4-Difluoro-5-iodo-phenyl)-methanol is a halogenated aromatic compound that serves as a
valuable intermediate in synthetic chemistry, particularly in the development of novel
pharmaceutical agents and other complex organic molecules. Its unique substitution pattern,
featuring two fluorine atoms, an iodine atom, and a hydroxymethyl group on a benzene ring,
offers a versatile platform for a variety of chemical transformations. However, the same
structural features that make this compound synthetically useful also necessitate a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols.

This guide provides a comprehensive overview of the material safety data for (2,4-Difluoro-5-
iodo-phenyl)-methanol. In the absence of a formally published Material Safety Data Sheet
(MSDS) for this specific compound, this document synthesizes available data, extrapolates
information from structurally similar molecules, and integrates established principles for
handling halogenated organic compounds. The objective is to empower researchers with the
knowledge to handle this reagent safely and effectively, ensuring both personal safety and the
integrity of their research.

Section 1: Chemical and Physical Properties

A foundational aspect of safe chemical handling is a clear understanding of the substance's
identity and physical characteristics. These properties influence storage, handling, and
emergency response procedures.
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Property Value Source

) (2,4-Difluoro-5-iodo-phenyl)-
Chemical Name Vulcanchem
methanol

2,4-Difluoro-5-iodobenzy!l

Synonyms alcohol Vulcanchem

CAS Number 1097626-21-5 BLDpharm[1]
Molecular Formula C7HsF210 BLDpharm[1]
Molecular Weight 270.02 g/mol BLDpharm[1]

) Likely a crystalline solid at
Physical State Vulcanchem
room temperature

Suzhou Shiya Bio-
Storage Temperature 0°C, protect from light pharmaceutical Technology
Co., Ltd.[2]

Section 2: Hazard Identification and GHS
Classification (Inferred)

While a specific Globally Harmonized System (GHS) classification for (2,4-Difluoro-5-iodo-
phenyl)-methanol is not available, we can infer its likely hazards based on data from
structurally related compounds and the general toxicological profiles of halogenated aromatics.
The following classification is based on a related difluoro-phenyl-methanol derivative and
should be considered provisional.

» Signal Word:Warning
e Inferred Hazard Pictograms:
 Inferred Hazard Statements:

o H302: Harmful if swallowed.

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

 Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

[e]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

[e]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[3]

The rationale for this inferred classification stems from the known irritant and toxic properties of
many halogenated organic compounds.[4] The presence of fluorine and iodine atoms can
enhance the reactivity and biological activity of the molecule, leading to potential irritation of the
skin, eyes, and respiratory tract upon contact.

Section 3: First-Aid Measures: A Step-by-Step
Protocol

In the event of accidental exposure, immediate and appropriate first aid is critical. The following
protocols are based on established best practices for handling chemical irritants and toxic
substances.

Step-by-Step First-Aid Procedures

e |nhalation:

o Move the affected individual to fresh air immediately.[5]

o

If breathing is difficult or has stopped, administer artificial respiration.

o

Keep the person warm and at rest.

Seek immediate medical attention.

[¢]
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e Skin Contact:
o Immediately remove all contaminated clothing.[6]

o Wash the affected skin area thoroughly with soap and copious amounts of water for at
least 15-20 minutes.[7]

o If skin irritation persists, seek medical attention.
e Eye Contact:

o Immediately flush the eyes with large amounts of lukewarm water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[6]

o Remove contact lenses if present and easy to do.
o Seek immediate medical attention.
e Ingestion:
o Do NOT induce vomiting.
o Rinse the mouth with water.

o If the person is conscious, have them drink one or two glasses of water to dilute the
substance.

o Seek immediate medical attention.

The following diagram illustrates the decision-making process for first aid in the event of an
exposure.
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Caption: Workflow for chemical spill response.
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Section 6: Toxicological Profile and Health Effects

The toxicological properties of (2,4-Difluoro-5-iodo-phenyl)-methanol have not been
extensively studied. However, based on its structure as a halogenated organic compound,
several potential health effects can be anticipated.

» Acute Effects: As indicated by the inferred GHS classification, acute exposure is likely to
cause irritation to the skin, eyes, and respiratory system. Ingestion may be harmful.

» Chronic Effects: The long-term health effects of exposure to this specific compound are
unknown. However, many halogenated organic compounds are known to be persistent in the
environment and can bioaccumulate. [4]Some halogenated phenolic compounds have been
shown to have endocrine-disrupting effects. [8] Given the uncertainties, it is prudent to
handle this compound with a high degree of caution and to minimize all potential routes of
exposure.

Section 7: Applications in Drug Discovery and
Development

(2,4-Difluoro-5-iodo-phenyl)-methanol is a valuable building block in medicinal chemistry.
The presence of multiple halogen atoms provides several advantages:

o Metabolic Stability: The fluorine atoms can block sites of metabolism, increasing the in vivo
half-life of a drug candidate.

» Binding Affinity: Fluorine can participate in favorable interactions with protein targets,
enhancing binding affinity.

o Synthetic Handles: The iodine atom provides a reactive site for cross-coupling reactions
(e.g., Suzuki, Sonogashira, Heck), allowing for the facile introduction of additional molecular
complexity.

The hydroxymethyl group can be readily oxidized to an aldehyde or carboxylic acid, or used as
a point of attachment for other functional groups, further increasing the synthetic utility of this
compound.
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Conclusion: A Commitment to Informed Safety

(2,4-Difluoro-5-iodo-phenyl)-methanol is a chemical reagent with significant potential in
research and development. While a comprehensive, officially sanctioned MSDS is not yet
available, a proactive and informed approach to safety is paramount. By understanding its
chemical properties, inferring its likely hazards from related compounds, and adhering to
rigorous safety protocols for handling, storage, and emergency response, researchers can
confidently and safely harness the synthetic utility of this valuable compound. This guide serves
as a foundational resource to support that commitment to safety and scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1454808#2-4-difluoro-5-iodo-phenyl-methanol-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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